Tert-butyl 2-(bromomethyl)benzoate
Overview
Description
Tert-butyl 2-(bromomethyl)benzoate is a synthetic intermediate . It is a crystalline solid with a molecular formula of C12H15BrO2 . It is used in the synthesis of pharmaceuticals .
Synthesis Analysis
The compound can be synthesized by reacting 0.56g of tert-butanol, 0.395g of pyridine, and 1.75g of 4-bromomethyl benzoic acid chloride at a temperature between 10-30°C for 5 hours . After the reaction, 10mL of water is added to the reaction flask, and the product is extracted with ethyl acetate .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: BrCc1ccc (cc1)C (=O)OC © ©C . The InChI code for the compound is InChI=1S/C12H15BrO2/c1-12 (2,3)15-11 (14)10-6-4-9 (8-13)5-7-10/h4-7H,8H2,1-3H3 .Physical and Chemical Properties Analysis
This compound is a crystalline solid . It has a molecular weight of 271.2 . It is soluble in DMF, DMSO, and ethanol .Scientific Research Applications
1. Synthesis of Water-Soluble Stable Free Radicals
Tert-butyl 2-(bromomethyl)benzoate is used in the synthesis of potassium 5-tert-butyl-2-(tert-butyl-aminoxy)-benzoate, a highly water-soluble stable free radical. This compound is derived via a hetero-Cope rearrangement of 4-tert-butyl-phenyl-tert-butylhydroxylamine, showcasing its utility in creating water-soluble compounds (Marx & Rassat, 2002).
2. Antibiotic Synthesis
A method utilizing tert-butyl benzoates, including this compound, has been described for converting these compounds into derivatives with various substituents. This process is crucial in the synthesis of the antimicrobial fungal metabolite culpin, highlighting its role in antibiotic development (Sunasee & Clive, 2008).
3. Synthesis of Functional Materials
This compound is instrumental in the synthesis of Benzo[1,2-d;4,5-d']bis[1,3]dithioles, which are key components in various functional materials like fluorescent dyes and stable trityl radicals. This synthesis showcases its importance in creating advanced materials (Kopp, Schiemann & Fleck, 2020).
4. Electromechanical Studies
Research involving this compound extends to electromechanical studies, such as the investigation of intramolecular dissociative electron transfer rates in donor-spacer-acceptor systems. This research has broad implications for understanding chemical kinetics and molecular electronics (Antonello & Maran, 1998).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Tert-butyl 2-(bromomethyl)benzoate is a synthetic intermediate . It is primarily used in the synthesis of other compounds, rather than having a specific biological target of its own. It is often used in the production of pharmaceuticals and other organic compounds .
Mode of Action
As a synthetic intermediate, the primary role of this compound is to participate in chemical reactions that lead to the formation of other compounds . The bromomethyl group (-CH2Br) is a good leaving group, which makes this compound useful in nucleophilic substitution reactions .
Biochemical Pathways
Instead, it is used to synthesize other compounds that may have biological activity .
Result of Action
The primary result of the action of this compound is the formation of other compounds through chemical reactions . For example, it is used as an intermediate in the synthesis of the acaricide fenpyroximate .
Action Environment
The action of this compound is influenced by the conditions under which the chemical reactions it participates in are carried out. Factors such as temperature, solvent, and the presence of other reagents can all influence the outcome of these reactions .
Biochemical Analysis
Biochemical Properties
It is known that bromomethyl groups can participate in various biochemical reactions, often acting as alkylating agents . They can form covalent bonds with biomolecules such as proteins and nucleic acids, potentially altering their function .
Cellular Effects
The cellular effects of Tert-butyl 2-(bromomethyl)benzoate are not well-studied. Compounds with bromomethyl groups can potentially alter cellular processes by modifying biomolecules. For instance, they could impact gene expression if they alkylate DNA, or they could affect cell signaling pathways if they modify key proteins .
Molecular Mechanism
Bromomethyl groups are known to be reactive and can form covalent bonds with various biomolecules, potentially altering their function . This could lead to changes in gene expression, enzyme activity, and other molecular processes .
Metabolic Pathways
Bromomethyl groups can potentially be metabolized through various enzymatic reactions, leading to the formation of different metabolites .
Properties
IUPAC Name |
tert-butyl 2-(bromomethyl)benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO2/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-7H,8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZZWLGQCYJDGCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC=CC=C1CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70466619 | |
Record name | Benzoic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70466619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105340-30-5 | |
Record name | Benzoic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70466619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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